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Compound of Interest

Methyl 2-(2-bromo-3-
Compound Name:

chlorophenyl)acetate
CAS No.: 1021089-12-2; 41024-33-3
Cat. No.: B2630147

Get Quote

Executive Summary & Chemical Identity

Target Audience: Chemical Safety Officers, Process Chemists, and Drug Discovery
Researchers.

This guide provides an in-depth operational framework for the safe handling of Methyl 2-(2-
bromo-3-chlorophenyl)acetate. Unlike generic Safety Data Sheets (SDS), this document
bridges the gap between regulatory compliance and practical laboratory application, specifically
addressing the compound's use as a halogenated building block in cross-coupling chemistries
(e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Chemical Identification Table
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Parameter Detail

Chemical Name Methyl 2-(2-bromo-3-chlorophenyl)acetate
CAS Number

Molecular Formula CoHsBrClO:z

Molecular Weight 263.52 g/mol

Physical State Solid (Low melting point: 56-57°C)

Soluble in DCM, Ethyl Acetate, DMSO; Insoluble

Solubility in water.[1][2][3][4][5]

Hazard Identification & Toxicology (E-E-A-T
Analysis)

Expertise Note: While some vendors classify similar aryl acetic esters as merely "lrritant”
(H315/H319), authoritative sources for this specific CAS (e.g., Sigma-Aldrich) assign a
Corrosive (H314) classification. As a Senior Application Scientist, | mandate treating this
compound as Corrosive to ensure maximum personnel safety. The presence of the
halogenated aromatic ring combined with the ester functionality can lead to potent tissue
damage upon prolonged contact.

Core Hazard Profile (GHS Standards)

» Signal Word:DANGER
e Hazard Statements:
o H314: Causes severe skin burns and eye damage.
o H302: Harmful if swallowed (inferred from structural analogs).[4][5][6]

o H335: May cause respiratory irritation.[4][6]

Toxicological Mechanism
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The lipophilic nature of the methyl ester facilitates dermal absorption. Once absorbed or upon
contact with mucous membranes, the compound may undergo hydrolysis, releasing the
corresponding phenylacetic acid derivative and potentially hydrobromic/hydrochloric acid trace
impurities if degradation has occurred. This mechanism drives the recommendation for Silver
Shield/Laminate gloves over standard nitrile for prolonged handling.

Storage & Stability Protocols

Causality: Halogenated esters are prone to hydrolysis and photolytic degradation. Improper
storage leads to the formation of the free acid, which alters stoichiometry in sensitive
palladium-catalyzed couplings.

Storage Hierarchy

o Temperature:2-8°C (Refrigerated). Note: While some sources suggest room temperature,
refrigeration retards ester hydrolysis.

o Atmosphere: Inert gas (Argon or Nitrogen) backfill is recommended after opening.

o Container: Amber glass vials with Teflon-lined caps to prevent photolysis and cap
degradation.

Operational Workflow: From Receipt to Reaction

The following diagram illustrates the critical control points (CCPs) for handling this compound
to maintain chemical integrity and operator safety.

Receipt & QC Synthesis Application
(Check Seal Integrity) (Suzuki/Buchwald Coupling)

Click to download full resolution via product page

Figure 1: Lifecycle management of Methyl 2-(2-bromo-3-chlorophenyl)acetate emphasizing
the critical safety barrier during dispensing.
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Emergency Response & Spill Management

Self-Validating Protocol: This protocol relies on the principle of "Solubility-Based
Decontamination.” Water alone is ineffective for this lipophilic solid/oil and may spread the
contamination.

Scenario A: Benchtop Spill (< 59)

e Evacuate: Clear the immediate area of non-essential personnel.

PPE Upgrade: Don double nitrile gloves or Silver Shield gloves and a full-face shield.

Solubilize: Apply a specific solvent (Acetone or Ethanol) to a chem-wipe before touching the
spill to facilitate uptake, or use a dry absorbent (vermiculite) if liquid is present.

Clean: Wipe the area with soap and water after the solvent clean to remove oily residues.

Disposal: Place all waste in Halogenated Organic Waste containers.

Scenario B: Personnel Exposure[9]

o Skin Contact: Immediate wash with Polyethylene Glycol 400 (PEG-400) (if available)
followed by soap and water. PEG-400 is superior to water for solubilizing lipophilic esters.

o Eye Contact: Flush with water for 15 minutes.[7] Do not use neutralizing agents.

Emergency Logic Flow
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Exposure Event

Identify Type
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2. PEG-400 Wash
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Click to download full resolution via product page

Figure 2: Decision tree for immediate emergency response, prioritizing solubilization for skin
decontamination.

Synthesis Context & Reactivity

This compound is a high-value intermediate often used in Palladium-catalyzed cross-coupling
reactions.

Reactivity Hazard: The C-Br and C-Cl bonds function as electrophilic sites. In the presence
of strong bases (e.g., NaOtBu, KHMDS) used in coupling reactions, the alpha-proton of the
ester is acidic.

Exotherm Warning: Uncontrolled mixing with strong bases can lead to runaway enolization
exotherms. Always add base slowly at controlled temperatures (0°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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